![molecular formula C19H15ClFNO B3853217 N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline](/img/structure/B3853217.png)
N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline
Overview
Description
N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline, also known as CFM-2, is a chemical compound that has gained attention in the scientific community for its potential applications in research.
Mechanism of Action
N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline binds to the outer pore region of Kv1.3 channels, blocking the flow of potassium ions through the channel. This results in the inhibition of T-cell activation and proliferation, which is important in the immune response. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of effects on cellular and physiological processes. In addition to its effects on potassium channels and immune cells, this compound has been shown to increase the release of dopamine in the brain, which may play a role in its neuroprotective effects. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline has several advantages for use in lab experiments. It is a highly specific inhibitor of Kv1.3 channels, with minimal effects on other ion channels. It is also relatively stable and easy to synthesize. However, this compound has limitations in terms of its solubility and bioavailability, which may limit its effectiveness in certain experiments.
Future Directions
There are several potential future directions for research on N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Parkinson's and Alzheimer's. This compound may also have applications in the treatment of autoimmune disorders and cancer. Further research is needed to fully understand the mechanisms of action and potential therapeutic applications of this compound.
Scientific Research Applications
N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline has been used in various scientific research studies, particularly in the field of neuroscience. It has been shown to block the activity of a specific type of potassium channel, known as Kv1.3, which is involved in the regulation of immune cells and plays a role in neuroinflammation. This compound has also been investigated for its potential use in the treatment of autoimmune disorders and multiple sclerosis.
properties
IUPAC Name |
N-[[3-(4-chlorophenoxy)phenyl]methyl]-3-fluoroaniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClFNO/c20-15-7-9-18(10-8-15)23-19-6-1-3-14(11-19)13-22-17-5-2-4-16(21)12-17/h1-12,22H,13H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DESVRSKUXVSGTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC2=CC=C(C=C2)Cl)CNC3=CC(=CC=C3)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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